Cas no 338414-92-9 (1-(Cyclopropylcarbonyl)-9b-phenyl-1,2,3,9b-tetrahydro-5H-imidazo[2,1-a]isoindol-5-one)

• Product Name: 1-(Cyclopropylcarbonyl)-9b-phenyl-1,2,3,9b-tetrahydro-5H-imidazo[2,1-a]isoindol-5-one
• CAS No: 338414-92-9
• MF: C₂₀H₁₈N₂O₂
• MW: 318.369124889374
• CID: 5027030
• Update Time: 2025-10-30

1-(Cyclopropylcarbonyl)-9b-phenyl-1,2,3,9b-tetrahydro-5H-imidazo[2,1-a]isoindol-5-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropanecarbonyl-9b-phenyl-1H,2H,3H,5H,9bH-imidazo[2,1-a]isoindol-5-one
• Oprea1_390050
• 1-(cyclopropylcarbonyl)-9b-phenyl-1,2,3,9b-tetrahydro-5H-imidazo[2,1-a]isoindol-5-one
• VU0477779-1
• 1-(Cyclopropylcarbonyl)-9b-phenyl-1,2,3,9b-tetrahydro-5H-imidazo[2,1-a]isoindol-5-one

• Inchi： 1S/C20H18N2O2/c23-18(14-10-11-14)21-12-13-22-19(24)16-8-4-5-9-17(16)20(21,22)15-6-2-1-3-7-15/h1-9,14H,10-13H2
• InChI Key： ZVPXTYAXKBWGLL-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1CCN2C(C3C=CC=CC=3C12C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 552
• XLogP3: 2.3
• Topological Polar Surface Area: 40.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 1-(Cyclopropylcarbonyl)-9b-phenyl-1,2,3,9b-tetrahydro-5H-imidazo[2,1-a]isoindol-5-one

Comprehensive Overview of 1-(Cyclopropylcarbonyl)-9b-phenyl-1,2,3,9b-tetrahydro-5H-imidazo[2,1-a]isoindol-5-one (CAS No. 338414-92-9)

The compound 1-(Cyclopropylcarbonyl)-9b-phenyl-1,2,3,9b-tetrahydro-5H-imidazo[2,1-a]isoindol-5-one (CAS No. 338414-92-9) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex architecture, featuring an imidazo[2,1-a]isoindol-5-one core, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in computational chemistry and AI-driven drug design. The cyclopropylcarbonyl moiety in this compound enhances its metabolic stability, a critical factor in optimizing oral bioavailability—a hot topic in medicinal chemistry forums. Additionally, the phenyl substitution at the 9b-position introduces steric and electronic effects that influence binding affinity, a subject frequently explored in structure-activity relationship (SAR) studies.

The synthesis of 1-(Cyclopropylcarbonyl)-9b-phenyl-1,2,3,9b-tetrahydro-5H-imidazo[2,1-a]isoindol-5-one often involves multi-step organic reactions, including cyclization and acylations, which are widely discussed in organic synthesis communities. Its CAS No. 338414-92-9 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance—a common concern for industrial chemists. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity, a recurring theme in quality control discussions.

From a commercial perspective, this compound is often listed under research chemicals or pharmaceutical intermediates in supplier catalogs. Its potential role in cancer research and neurodegenerative diseases aligns with trending health-related searches, such as "new targets for Alzheimer's therapy" or "next-gen anticancer agents." However, rigorous preclinical studies are needed to validate its efficacy and safety—a point emphasized in recent FDA guidelines for drug development.

Environmental and green chemistry considerations are also relevant, as researchers seek sustainable methods to synthesize such complex molecules. Solvent-free reactions or biocatalysis approaches are increasingly explored, reflecting broader industry shifts toward eco-friendly synthesis. This dual focus on innovation and sustainability ensures that compounds like 1-(Cyclopropylcarbonyl)-9b-phenyl-1,2,3,9b-tetrahydro-5H-imidazo[2,1-a]isoindol-5-one remain at the forefront of scientific inquiry.